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Compound of Interest

Compound Name: Triphenoxyvinylsilane

Cat. No.: B103467

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triphenoxyvinylsilane (CAS No. 18666-65-4) is an organofunctional silane coupling agent
with potential applications in enhancing the dispersion of inorganic fillers within polymer
matrices. Its unique structure, featuring a reactive vinyl group and three phenoxy groups,
allows it to act as a molecular bridge between the surfaces of inorganic fillers and organic
polymer chains. This interfacial modification can lead to improved mechanical properties, better
processing characteristics, and enhanced long-term performance of polymer composites. While
specific quantitative data and detailed protocols for Triphenoxyvinylsilane are not extensively
available in public literature, this document provides general principles, protocols, and
illustrative data based on the well-understood mechanisms of vinylsilanes in polymer
composites.

Chemical Structure:

Name: Triphenoxyvinylsilane

Synonyms: Vinyltriphenoxysilane, Ethenyl(triphenoxy)silane

CAS Number: 18666-65-4

Molecular Formula: C20H1803Si
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**2. Mechanism of Action

The primary function of Triphenoxyvinylsilane as a coupling agent involves a two-step

process:

o Reaction with the Inorganic Filler: The phenoxy groups on the silicon atom can hydrolyze in
the presence of moisture to form silanol groups (Si-OH). These silanol groups then condense
with the hydroxyl groups (-OH) present on the surface of most inorganic fillers (e.g., silica,
alumina, glass fibers), forming stable covalent siloxane bonds (Si-O-Filler). This process
effectively modifies the surface of the filler, making it more compatible with the organic

polymer matrix.

 Interaction with the Polymer Matrix: The vinyl group (CH2=CH-) of the silane is available to
react and co-polymerize with the polymer matrix, particularly in systems that cure via free-
radical polymerization (e.g., polyesters, polyethylenes, and elastomers). This creates a
strong covalent bond between the filler and the polymer, ensuring efficient stress transfer
from the polymer matrix to the reinforcing filler.

The following diagram illustrates the general mechanism of a vinylsilane coupling agent at the

filler-polymer interface.
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Compounding with Polymer
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(e.g., 0.5-2.0 wt% silane in solvent)
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(e.g., 60-80°C for 1-2 hours) (e.g., in an internal mixer or twin-screw extruder)
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» To cite this document: BenchChem. [Triphenoxyvinylsilane: Application Notes for Enhanced
Filler Dispersion in Polymer Matrices]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b103467#triphenoxyvinylsilane-for-enhancing-filler-
dispersion-in-polymer-matrices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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